Cas no 5345-64-2 (Butyl 2-thiocyanatoacetate)

• Product Name: Butyl 2-thiocyanatoacetate
• CAS No: 5345-64-2
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 1582685
• PubChem ID: 21442
• Update Time: 2025-04-21

Butyl 2-thiocyanatoacetate Chemical and Physical Properties

Names and Identifiers

• butyl 2-thiocyanatoacetate
• thiocyanato-acetic acid butyl ester
• WLN: NCS1VO4
• Thiocyano-essigsaeure-N-butyl-ester [German]
• Thiocyanato-essigsaeure-butylester
• Thiocyano-essigsaeure-N-butyl-ester
• AC1L2IC4
• Thiocanatoessigsaeure-butylester
• BRN 1771501
• Thiocyanatoacetic acid butyl ester
• ACETIC ACID, THIOCYANATO-, BUTYL ESTER
• UNII-R10SIU4BNY
• DTXSID60201617
• ACETIC ACID, 2-THIOCYANATO-, BUTYL ESTER
• NSC1716
• NSC-1716
• NSC 1716
• 5345-64-2
• R10SIU4BNY
• Butyl 2-thiocyanatoacetate

• Inchi： 1S/C7H11NO2S/c1-2-3-4-10-7(9)5-11-6-8/h2-5H2,1H3
• InChI Key： XZTITLBRCIKBCW-UHFFFAOYSA-N
• SMILES： S(C#N)CC(=O)OCCCC

Computed Properties

• Exact Mass: 173.05113
• Monoisotopic Mass: 173.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.118
• Boiling Point: 258.3°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.481
• PSA: 50.09
• LogP: 1.54398